methyl 3-{[(phenylthio)acetyl]amino}benzoate

• IUPAC Name: methyl 3-[(2-phenylsulfanylacetyl)amino]benzoate
• InChI: InChI=1S/C16H15NO3S/c1-20-16(19)12-6-5-7-13(10-12)17-15(18)11-21-14-8-3-2-4-9-14/h2-10H,11H2,1H3,(H,17,18)
• InChI Key: KAWXREYFPOZPAZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC=C1)NC(=O)CSC2=CC=CC=C2
• Molecular Formula: C16H15NO3S
• Molecular Weight: 301.4 g/mol

Description

Methyl 3-{[(phenylthio)acetyl]amino}benzoate, also known as MPTAB, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. MPTAB is a thiol-reactive compound that has been used as a tool in chemical biology and biochemistry research.

Scientific Research Applications

Methyl 3-{[(phenylthio)acetyl]amino}benzoate has been used in various scientific research applications, including:
1. Enzyme inhibition studies: methyl 3-{[(phenylthio)acetyl]amino}benzoate has been used as an inhibitor of cysteine proteases, which are enzymes that play a crucial role in many physiological processes.
2. Protein labeling: methyl 3-{[(phenylthio)acetyl]amino}benzoate has been used as a thiol-reactive probe for the labeling of proteins that contain cysteine residues.
3. Chemical biology: methyl 3-{[(phenylthio)acetyl]amino}benzoate has been used as a tool in chemical biology research to study the function of cysteine residues in proteins.

Mechanism of Action

Methyl 3-{[(phenylthio)acetyl]amino}benzoate is a thiol-reactive compound that reacts with cysteine residues in proteins. The reaction between methyl 3-{[(phenylthio)acetyl]amino}benzoate and cysteine residues results in the formation of a covalent bond, which can lead to the inhibition of enzyme activity or the labeling of the protein.
Biochemical and Physiological Effects
methyl 3-{[(phenylthio)acetyl]amino}benzoate has been shown to have both biochemical and physiological effects. In biochemical studies, methyl 3-{[(phenylthio)acetyl]amino}benzoate has been shown to inhibit the activity of cysteine proteases. In physiological studies, methyl 3-{[(phenylthio)acetyl]amino}benzoate has been shown to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using methyl 3-{[(phenylthio)acetyl]amino}benzoate in lab experiments is its specificity for cysteine residues. methyl 3-{[(phenylthio)acetyl]amino}benzoate reacts only with cysteine residues and does not react with other amino acids, making it a useful tool for studying the function of cysteine residues in proteins. One of the limitations of using methyl 3-{[(phenylthio)acetyl]amino}benzoate in lab experiments is its potential toxicity to cells.

Future Directions

There are several future directions for the use of methyl 3-{[(phenylthio)acetyl]amino}benzoate in scientific research, including:
1. Development of new inhibitors: methyl 3-{[(phenylthio)acetyl]amino}benzoate can be used as a starting point for the development of new inhibitors of cysteine proteases.
2. Development of new probes: methyl 3-{[(phenylthio)acetyl]amino}benzoate can be modified to create new probes for the labeling of proteins that contain cysteine residues.
3. Study of protein function: methyl 3-{[(phenylthio)acetyl]amino}benzoate can be used to study the function of cysteine residues in proteins and their role in physiological processes.
Conclusion
Methyl 3-{[(phenylthio)acetyl]amino}benzoate is a thiol-reactive compound that has gained attention in the scientific community due to its potential applications in various fields. methyl 3-{[(phenylthio)acetyl]amino}benzoate has been used as a tool in chemical biology and biochemistry research, and has shown both biochemical and physiological effects. methyl 3-{[(phenylthio)acetyl]amino}benzoate has advantages and limitations for lab experiments, and there are several future directions for its use in scientific research.

Synthesis Methods

Methyl 3-{[(phenylthio)acetyl]amino}benzoate can be synthesized using a simple two-step process. The first step involves the reaction of 3-nitrobenzoic acid with thionyl chloride to form 3-nitrobenzoyl chloride. The second step involves the reaction of 3-nitrobenzoyl chloride with phenylthioacetic acid and methylamine to form methyl 3-{[(phenylthio)acetyl]amino}benzoate.